Cas no 2455-43-8 (benzene, 1,4-bis(p-phenoxyphenoxy)-)

• Product Name: benzene, 1,4-bis(p-phenoxyphenoxy)-
• CAS No: 2455-43-8
• MF: C₃₀H₂₂O₄
• MW: 446.493288516998
• CID: 913203
• PubChem ID: 520140
• Update Time: 2025-04-19

benzene, 1,4-bis(p-phenoxyphenoxy)- Chemical and Physical Properties

Names and Identifiers

• benzene, 1,4-bis(p-phenoxyphenoxy)-
• SR-01000390204
• QJUDDNWGFYFRFN-UHFFFAOYSA-N
• SR-01000390204-1
• 2455-43-8
• MFCD00474523
• 1,4-bis(phenoxy{4-phenoxy})-benzene
• 1-phenoxy-4-[4-(4-phenoxyphenoxy)phenoxy]benzene
• B6098
• 1,4-bis(4-phenoxyphenoxy)benzene
• AKOS001483683
• SCHEMBL3893562

• Inchi： 1S/C30H22O4/c1-3-7-23(8-4-1)31-25-11-15-27(16-12-25)33-29-19-21-30(22-20-29)34-28-17-13-26(14-18-28)32-24-9-5-2-6-10-24/h1-22H
• InChI Key： QJUDDNWGFYFRFN-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)OC1C=CC=CC=1)C1C=CC(=CC=1)OC1C=CC(=CC=1)OC1C=CC=CC=1

Computed Properties

• Exact Mass: 446.15186
• Monoisotopic Mass: 446.15180918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 496
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.8
• Topological Polar Surface Area: 36.9Ų

Experimental Properties

• PSA: 36.92